Cas no 2229238-29-1 (1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4-fluorobenzene)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4-fluorobenzene
• CAS No: 2229238-29-1
• MF: C₁₀H₁₁BrClF
• MW: 265.549744844437
• CID: 5935114
• PubChem ID: 165792506
• Update Time: 2025-10-29

1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4-fluorobenzene
• EN300-1907611
• 2229238-29-1

• Inchi： 1S/C10H11BrClF/c1-10(2,6-11)8-4-3-7(13)5-9(8)12/h3-5H,6H2,1-2H3
• InChI Key： RNNKRNWPGJHZIZ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC(=CC=1Cl)F

Computed Properties

• Exact Mass: 263.97167g/mol
• Monoisotopic Mass: 263.97167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4-fluorobenzene

1-(1-Bromo-2-Methylpropan-2-yl)-2-Chloro-4-Fluorobenzene: A Comprehensive Overview

The compound with CAS No. 2229238-29-1, commonly referred to as 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4-fluorobenzene, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a brominated isopropyl group attached to a chloro-fluoro-substituted benzene ring. The bromine, chlorine, and fluorine substituents on the aromatic ring contribute to its distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of halogenated aromatic compounds like this one in the development of advanced materials and pharmaceuticals. The presence of multiple halogens on the benzene ring enhances its electronic properties, making it an ideal candidate for use in electroluminescent materials and sensors. For instance, researchers have explored the potential of this compound as a building block for organic light-emitting diodes (OLEDs), where its electronic characteristics play a crucial role in device performance.

The synthesis of 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4-fluorobenzene involves a multi-step process that typically begins with the bromination of an isopropyl group followed by substitution reactions on the aromatic ring. The use of selective halogenation techniques ensures the precise placement of substituents, which is critical for maintaining the compound's desired properties. This synthesis pathway has been optimized in recent years to improve yield and reduce environmental impact, aligning with current trends toward sustainable chemistry practices.

In terms of physical properties, this compound exhibits a high melting point due to the strong intermolecular forces arising from its halogenated structure. Its solubility in organic solvents makes it suitable for use in various chemical reactions, particularly those requiring precise control over reaction conditions. Additionally, the compound's stability under thermal and oxidative conditions has been extensively studied, with findings indicating its suitability for long-term storage and use in demanding environments.

The application of 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4-fluorobenzene extends beyond materials science into the realm of pharmacology. Recent research has explored its potential as a precursor for bioactive molecules, where its halogenated structure can serve as a scaffold for drug design. For example, derivatives of this compound have shown promise in targeting specific enzymes involved in neurodegenerative diseases, highlighting its potential role in therapeutic development.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is crucial. Studies have demonstrated that while it is relatively stable under normal conditions, exposure to certain environmental factors can lead to degradation pathways involving hydrolysis and photolysis. These findings are essential for assessing its potential impact on ecosystems and guiding responsible disposal practices.

In conclusion, 1-(1-bromo-2-methylpropan-2-yl)-2-chloro-4-fluorobenzene (CAS No. 2229238-29-1) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies and therapies is likely to expand further.